molecular formula C9H17NO2 B15351649 3-(Aminoethyl)-5-methyl-4-hexenoic Acid

3-(Aminoethyl)-5-methyl-4-hexenoic Acid

Cat. No.: B15351649
M. Wt: 171.24 g/mol
InChI Key: DQOJJDIYSHSSRR-UHFFFAOYSA-N
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Description

3-(Aminoethyl)-5-methyl-4-hexenoic Acid is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its molecular structure, which includes an aminoethyl group, a methyl group, and a hexenoic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Aminoethyl)-5-methyl-4-hexenoic Acid typically involves organic synthesis techniques. One common method is the reaction of hexenoic acid with an appropriate amine under controlled conditions. The reaction conditions may include the use of catalysts, specific temperatures, and pressures to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of advanced purification techniques such as distillation and crystallization ensures the production of high-purity this compound.

Chemical Reactions Analysis

Types of Reactions: 3-(Aminoethyl)-5-methyl-4-hexenoic Acid can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

  • Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

  • Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) may be employed.

  • Substitution: Nucleophilic substitution reactions can be facilitated using strong nucleophiles.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

3-(Aminoethyl)-5-methyl-4-hexenoic Acid has several scientific research applications:

  • Chemistry: It can be used as a building block in organic synthesis for the creation of more complex molecules.

  • Biology: The compound may serve as a precursor or intermediate in biochemical pathways.

  • Medicine: Potential therapeutic applications could be explored, especially in drug development.

  • Industry: It may find use in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(Aminoethyl)-5-methyl-4-hexenoic Acid exerts its effects involves its interaction with specific molecular targets and pathways. The exact mechanism would depend on the context in which the compound is used, such as its role in a biochemical pathway or its interaction with biological receptors.

Comparison with Similar Compounds

  • 3-(Aminoethyl)-4-hexenoic Acid: Similar structure but lacks the methyl group.

  • 5-Methyl-4-hexenoic Acid: Lacks the aminoethyl group.

  • 3-(Aminoethyl)-5-methylhexanoic Acid: Similar but with a different acid backbone.

Uniqueness: 3-(Aminoethyl)-5-methyl-4-hexenoic Acid is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties compared to its similar compounds.

Properties

Molecular Formula

C9H17NO2

Molecular Weight

171.24 g/mol

IUPAC Name

3-(2-aminoethyl)-5-methylhex-4-enoic acid

InChI

InChI=1S/C9H17NO2/c1-7(2)5-8(3-4-10)6-9(11)12/h5,8H,3-4,6,10H2,1-2H3,(H,11,12)

InChI Key

DQOJJDIYSHSSRR-UHFFFAOYSA-N

Canonical SMILES

CC(=CC(CCN)CC(=O)O)C

Origin of Product

United States

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